Homo-VK-II-36

• CAS No.: 1479049-35-8
• Product Name: Homo-VK-II-36
• Molecular Formula: C27H28N2O5
• Molecular Weight: 460.53
• IUPAC Name: 6-[2-(9H-Carbazol-4-yloxy)ethyl]-4-[2-(2-methoxyphenoxy)ethyl]-3-morpholinone
• Standard InChI: InChI=1S/C27H28N2O5/c1-31-23-10-4-5-11-24(23)33-16-14-29-17-19(34-18-26(29)30)13-15-32-25-12-6-9-22-27(25)20-7-2-3-8-21(20)28-22/h2-12,19,28H,13-18H2,1H3
• Standard InChIKey: VANQAPUAZCJPGY-UHFFFAOYSA-N
• SMILES: O=C1N(CCOC2=CC=CC=C2OC)CC(CCOC3=CC=CC(N4)=C3C5=C4C=CC=C5)OC1
• Appearance: Solid powder
• Description: Homo-VK-II-36 is a carvedilol analogue. It acts by inhibiting store-​overload-​induced calcium release (SOICR) through the RyR2 channel.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Homo-VK-II-36; Homo VK II 36; HomoVKII36
• Reference: 1: Zhang JZ, McLay JC, Jones PP. The arrhythmogenic human HRC point mutation S96A leads to spontaneous Ca(2+) release due to an impaired ability to buffer store Ca(2+). J Mol Cell Cardiol. 2014 Sep;74:22-31. doi: 10.1016/j.yjmcc.2014.04.019. Epub 2014 May 5. PubMed PMID: 24805197.; 2: Zhou Q, Xiao J, Jiang D, Wang R, Vembaiyan K, Wang A, Smith CD, Xie C, Chen W, Zhang J, Tian X, Jones PP, Zhong X, Guo A, Chen H, Zhang L, Zhu W, Yang D, Li X, Chen J, Gillis AM, Duff HJ, Cheng H, Feldman AM, Song LS, Fill M, Back TG, Chen SR. Carvedilol and its new analogs suppress arrhythmogenic store overload-induced Ca2+ release. Nat Med. 2011 Jul 10;17(8):1003-9. doi: 10.1038/nm.2406. PubMed PMID: 21743453; PubMed Central PMCID: PMC3268079.
• Last Modified: Aug 20 2021